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Cat. No.: B1293594 Get Quote

Application Note

Introduction

Dimethyl 4-hydroxyisophthalate is an aromatic compound with the chemical formula

C10H10O5.[1] It is a derivative of isophthalic acid, featuring two methyl ester groups and a

hydroxyl group attached to the benzene ring. While primarily utilized as a monomer and a key

intermediate in the synthesis of various polymers and organic molecules, its potential as a

cross-linking agent is a topic of scientific interest. This document provides an overview of its

known applications and explores its theoretical potential as a cross-linking agent.

Physicochemical Properties
A summary of the key physicochemical properties of dimethyl 4-hydroxyisophthalate is

presented in the table below.
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Property Value Reference

CAS Number 5985-24-0 [1]

Molecular Formula C10H10O5 [1]

Molecular Weight 210.18 g/mol [1]

Appearance
White to Almost white powder

to crystal
TCI

Melting Point 95.0 to 99.0 °C TCI

Solubility
Insoluble in water. Soluble in

DMSO and Ethanol.
[2]

Current Applications as a Synthetic Intermediate
Dimethyl 4-hydroxyisophthalate is a valuable precursor in the synthesis of more complex

molecules.[2] Its trifunctional nature, possessing a hydroxyl group and two ester functionalities,

allows for a variety of chemical transformations. It is a recognized building block in organic

synthesis and is also identified as a methyl salicylate analogue.[3]

Theoretical Application as a Cross-linking Agent
While not a conventional application, the structure of dimethyl 4-hydroxyisophthalate
suggests a potential, albeit theoretical, role as a cross-linking agent. The presence of the

phenolic hydroxyl group and the two methyl ester groups allows for several potential cross-

linking chemistries.

Potential Cross-linking Mechanism

One hypothetical pathway for cross-linking could involve a two-step process:

Polymerization: The ester groups of dimethyl 4-hydroxyisophthalate can undergo

transesterification reactions with diols to form polyester chains. The hydroxyl group on the

aromatic ring would remain as a pendant functional group on the polymer backbone.
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Cross-linking: The pendant hydroxyl groups can then be utilized for a subsequent cross-

linking reaction. This could be achieved through various chemistries, such as reaction with

diisocyanates to form urethane linkages, or with diepoxides to form ether linkages, effectively

creating a three-dimensional polymer network.

Below is a diagram illustrating this hypothetical two-step process for forming a cross-linked

polymer network using dimethyl 4-hydroxyisophthalate as a key monomer.
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Step 2: Cross-linking
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Caption: Hypothetical two-step cross-linking workflow.

Experimental Protocols
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As the use of dimethyl 4-hydroxyisophthalate as a primary cross-linking agent is not

established in the scientific literature, detailed and validated experimental protocols are not

available. The development of such protocols would require significant research to determine

optimal reaction conditions, including catalyst selection, temperature, reaction time, and the

choice of co-reactants and cross-linkers.

Conclusion
Dimethyl 4-hydroxyisophthalate is a well-characterized chemical compound primarily used

as a monomer or building block in the synthesis of polymers and other organic molecules.

While its chemical structure suggests a theoretical potential for use in creating cross-linked

polymer networks, there is currently no direct evidence or established application for its use as

a cross-linking agent. Further research would be necessary to explore and validate this

potential application. Professionals in drug development and research should consider this

compound for its established role as a versatile synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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